N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Transformations
Research on related thiophene compounds has led to the development of novel synthetic routes and transformations. For instance, Pokhodylo et al. (2010) explored novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis, highlighting a methodological advancement in heterocyclic chemistry (Pokhodylo, Shyyka, Savka, & Obushak, 2010). Similarly, Sahu et al. (2015) reported on a one-pot synthesis strategy for tetrasubstituted thiophenes, demonstrating an efficient approach to complex heterocyclic structures (Sahu et al., 2015).
Potential Biological Activities
The exploration of related compounds has also extended into studies investigating their biological activities. Hassan et al. (2014) synthesized and characterized new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their cytotoxic activities against Ehrlich Ascites Carcinoma (EAC) cells, which opens a path for potential anticancer applications (Hassan, Hafez, & Osman, 2014).
Antimicrobial Activity
Further, the antimicrobial potential of thiophene derivatives has been explored, as seen in the work by Puthran et al. (2019), who synthesized novel Schiff bases using thiophene carbonitrile and evaluated their antimicrobial efficacy, indicating the potential for developing new antimicrobial agents (Puthran et al., 2019).
Antidepressant Potential
The antidepressant potential of thiophene-bearing pyrazoline carboxamides has also been investigated, revealing promising results in behavioral models, which suggest a new avenue for the development of antidepressant drugs (Mathew, Suresh, & Anbazhagan, 2014).
Mechanism of Action
properties
IUPAC Name |
N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3S2/c1-22-5-4-16-13(20)7-19-14(10-8-23-9-11(10)18-19)17-15(21)12-3-2-6-24-12/h2-3,6H,4-5,7-9H2,1H3,(H,16,20)(H,17,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMCOWPRDVKOWKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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